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An In-depth Technical Guide to the Commercial Sources and Availability of D-Alanine-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction
D-Alanine is a non-proteinogenic amino acid that plays a crucial role in bacterial cell wall

biosynthesis and acts as a neurotransmitter in mammals. The quantitative analysis of D-

Alanine in various biological matrices is essential for research in microbiology, neuroscience,

and disease biomarker discovery. D-Alanine-d3 (deuterated D-Alanine) is a stable isotope-

labeled analog of D-Alanine, indispensable as an internal standard for accurate quantification

using mass spectrometry-based techniques, such as Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS). Its use corrects for sample loss during preparation and variations in

instrument response, ensuring high precision and accuracy.

This guide provides a comprehensive overview of the commercial availability of D-Alanine-d3,

its key specifications, and a detailed methodology for its application in quantitative analysis.

Commercial Availability and Sourcing
D-Alanine-d3 is available from several specialized chemical suppliers. When sourcing this

compound, researchers should pay close attention to the isotopic enrichment, chemical purity,

and enantiomeric purity to ensure the quality of their quantitative data. The compound is

typically sold as a solid in milligram to gram quantities. It is important to note that different
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suppliers may list the same compound under different CAS (Chemical Abstracts Service)

numbers; the most common for D-Alanine-3,3,3-d3 are 177614-69-6 and 53530-58-4.

Table 1: Commercial Supplier Summary for D-Alanine-d3

Supplier
Product
Name/Num
ber

CAS
Number

Isotopic
Purity
(Enrichmen
t)

Chemical/E
nantiomeric
Purity

Available
Quantities

Sigma-

Aldrich

(Merck)

D-Alanine-

3,3,3-d3
177614-69-6

99 atom %

D[1]
95% (CP)[1]

Custom

packaging

available

upon

request[1]

CDN

Isotopes

D-Alanine-

3,3,3-d3 (D-

2560)

177614-69-6
99 atom %

D[2]

98%

(Enantiomeric

)[2]

100 mg, 250

mg[2]

MedChemEx

press
D-Alanine-d3 177614-69-6 Not specified Not specified

Inquire for

sizes

BenchChem

D-Alanine-

3,3,3-D3-N-T-

boc

Not specified Not specified Not specified
Inquire for

sizes

Note: Pricing and availability are subject to change. Researchers should contact suppliers

directly for current information and to request Certificates of Analysis (CoA).

Application: Quantitative Analysis by Stable Isotope
Dilution LC-MS/MS
The primary application of D-Alanine-d3 is as an internal standard (IS) in the stable isotope

dilution method for quantifying endogenous D-Alanine. This method involves adding a known

amount of D-Alanine-d3 to a sample. The IS co-elutes with the native analyte but is

distinguished by its higher mass (+3 Da). The ratio of the analyte's mass spectrometer signal to

that of the IS allows for precise quantification.
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Experimental Workflow Diagram
The following diagram illustrates the typical workflow for quantifying D-Alanine using D-
Alanine-d3 as an internal standard.
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Caption: Workflow for D-Alanine quantification using a D-Alanine-d3 internal standard.
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Detailed Experimental Protocol
This protocol is a synthesized methodology based on common practices for amino acid

analysis by LC-MS/MS.[3][4] Researchers must optimize parameters for their specific

instrumentation and sample matrix.

1. Preparation of Stock Solutions and Calibration Standards:

D-Alanine-d3 (Internal Standard) Stock: Prepare a 1 mg/mL stock solution of D-Alanine-d3
in a suitable solvent (e.g., 0.1 M HCl or HPLC-grade water).

D-Alanine (Analyte) Stock: Prepare a 1 mg/mL stock solution of unlabeled D-Alanine.

Working Solutions: Create serial dilutions from the stock solutions to prepare a calibration

curve (e.g., ranging from 1 ng/mL to 1000 ng/mL). Each calibration standard should be

spiked with a fixed concentration of the D-Alanine-d3 internal standard working solution.

2. Sample Preparation:

For a 50 µL plasma sample, add 10 µL of the D-Alanine-d3 internal standard working

solution.

Add 200 µL of ice-cold methanol to precipitate proteins.

Vortex the mixture for 1 minute.

Incubate at -20°C for 20 minutes to enhance precipitation.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new microcentrifuge tube.

Evaporate the supernatant to dryness under a stream of nitrogen.

Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., water with 0.1%

formic acid).

3. LC-MS/MS Conditions:
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LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.[3]

Column: A chiral stationary phase column is required to separate D- and L-Alanine.[5] The

CROWNPAK CR-I(+) or CR-I(-) columns are suitable for this purpose.[5][6]

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Flow Rate: 0.4 mL/min.

Gradient: Optimize gradient elution to ensure separation of enantiomers and other matrix

components. A typical gradient might start at 5% B, ramp to 95% B, and then re-equilibrate.

Injection Volume: 5 µL.

Column Temperature: 40°C.[3]

Mass Spectrometer: A triple quadrupole mass spectrometer.[3]

Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

4. MRM Transitions (Example):

The exact m/z values for precursor and product ions should be optimized by infusing pure

standards.

D-Alanine (Analyte): Precursor ion (Q1) m/z ~90.1 -> Product ion (Q3) m/z ~44.2.

D-Alanine-d3 (IS): Precursor ion (Q1) m/z ~93.1 -> Product ion (Q3) m/z ~47.2.

Signaling Pathway Visualization
While D-Alanine-d3 itself is not part of a signaling pathway, its use is critical for studying

pathways where D-Alanine is a key molecule, such as in bacterial cell wall synthesis or
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neuromodulation. The diagram below illustrates the logical relationship in its primary

application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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